10-(2-chlorophenyl)-5-nitro-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene

• IUPAC Name: 10-(2-chlorophenyl)-5-nitro-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene
• InChI: InChI=1S/C20H19ClN2O2/c21-16-4-2-1-3-14(16)20-19-12-6-5-11(9-12)18(19)15-10-13(23(24)25)7-8-17(15)22-20/h1-4,7-8,10-12,18-20,22H,5-6,9H2
• InChI Key: SBXZOCXAKCVXBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2C4=C(C=CC(=C4)[N+](=O)[O-])NC3C5=CC=CC=C5Cl
• Molecular Formula: C20H19ClN2O2
• Molecular Weight: 354.8 g/mol

Description

• "10-(2-chlorophenyl)-5-nitro-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3,5,7-triene" is a complex organic compound. Its analysis involves understanding its synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

• Research on similar compounds, such as various azatetracyclo compounds, has shown that their synthesis often involves complex organic reactions, including cycloadditions and substitutions. For example, the synthesis of similar macrocyclic compounds has been explored through various organic synthetic routes (Alcock et al., 1987).

Molecular Structure Analysis

• The molecular structure of closely related compounds reveals constrained bond angles and orientations, contributing to their unique chemical properties. X-ray crystallography studies provide insights into these structures. For instance, the molecular structure of a similar compound, 7-chloro-5-cyclopropyl-9-methyl-10-(4-nitro-benzyl)-5,10-dihydro-4,5,6,10-tetraaza-dibenzo [a,d] cyclohepten-11-one, has been analyzed using X-ray diffraction (Thimmegowda et al., 2008).

Chemical Reactions and Properties

• The reactivity of such compounds often involves interactions with various reagents, leading to a range of chemical transformations. For example, the addition of nitro groups and other substituents can significantly alter the compound's reactivity and properties, as observed in similar cyclic compounds (Lay et al., 1971).

Scientific Research Applications

Electron-Transfer-Induced Photooxygenation

The study by Gollnick, Schnatterer, and Utschick (1993) explores the photooxygenation of 1,1-diarylethylenes, revealing the influence of substituents on reaction rates and products. This research provides insights into how electron-donating and withdrawing groups, such as chloro and nitro groups, affect the outcomes of photo-induced reactions, which could be relevant to understanding the reactivity of complex compounds like the one Gollnick, Schnatterer, & Utschick, 1993.

Fluorine-Containing Compounds Synthesis

Kovtonyuk, Kobrina, and Gatilov (2012) describe the synthesis of fluorine-containing 1,4-dioxa-2-azaspiro[4.5]deca-2,6,9-trienes, highlighting methods to incorporate fluorine and other substituents into complex cyclic structures. This study might offer parallels in synthesizing and manipulating the properties of chlorophenyl and nitro-bearing compounds Kovtonyuk, Kobrina, & Gatilov, 2012.

Crystal Structure and Interactions

Fun, Chantrapromma, Patil, and Dharmaprakash (2008) investigated the crystal structure of a substituted chalcone, providing detailed analysis of molecular interactions and structure. Understanding the structural details and interactions at the molecular level is crucial for compounds with complex architectures, offering insights into potential applications based on molecular geometry and intermolecular forces Fun, Chantrapromma, Patil, & Dharmaprakash, 2008.

Redox Behavior of Chromophores

Shoji, Ito, Toyota, Yasunami, and Morita (2008) explored the synthesis, properties, and redox behavior of mono-, bis-, and tris[1,1,4,4,-tetracyano-2-(1-azulenyl)-3-butadienyl] chromophores, offering a glimpse into the electrochemical properties that such complex structures can exhibit. This research may provide a foundational understanding for studying the electrochemical aspects of similarly structured compounds Shoji, Ito, Toyota, Yasunami, & Morita, 2008.